Cas no 39590-92-6 (1,1-Cyclopropanedimethanol, 2,2-dimethyl-)

• Product Name: 1,1-Cyclopropanedimethanol, 2,2-dimethyl-
• CAS No: 39590-92-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1510006
• PubChem ID: 12672861
• Update Time: 2025-07-17

1,1-Cyclopropanedimethanol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedimethanol, 2,2-dimethyl-
• [1-(hydroxymethyl)-2,2-dimethylcyclopropyl]methanol
• 2,2-Dimethyl-1,1-cyclopropanedimethanol
• DB-422395
• DTXSID70506408
• 39590-92-6
• (2,2-Dimethylcyclopropane-1,1-diyl)dimethanol
• SCHEMBL23409394
• EN300-5269386

• Inchi： 1S/C7H14O2/c1-6(2)3-7(6,4-8)5-9/h8-9H,3-5H2,1-2H3
• InChI Key： YHLAEYZTZDWJIQ-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC1(C)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1,1-Cyclopropanedimethanol, 2,2-dimethyl-

1,1-Cyclopropanedimethanol, 2,2-Dimethyl- (CAS No. 39590-92-6): An Overview of Its Properties and Applications

1,1-Cyclopropanedimethanol, 2,2-dimethyl- (CAS No. 39590-92-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 1,1-bis(hydroxymethyl)-2,2-dimethylcyclopropane, is characterized by its cyclopropane ring and two hydroxymethyl groups attached to the same carbon atom. The presence of these functional groups imparts distinct chemical and physical properties that make it valuable for various applications.

The molecular structure of 1,1-Cyclopropanedimethanol, 2,2-dimethyl- consists of a cyclopropane ring with two methyl groups and two hydroxymethyl groups. The cyclopropane ring is a three-membered ring with high ring strain, which can lead to unique reactivity patterns. The hydroxymethyl groups provide the molecule with polarity and the ability to form hydrogen bonds, making it useful in various chemical reactions and processes.

In recent years, significant research has been conducted to explore the potential applications of 1,1-Cyclopropanedimethanol, 2,2-dimethyl-. One notable area of interest is its use as a building block in the synthesis of more complex molecules. The cyclopropane ring and hydroxymethyl groups offer multiple points of functionalization, allowing chemists to tailor the molecule for specific applications. For example, it has been used in the synthesis of pharmaceutical intermediates and polymers with unique properties.

The physical properties of 1,1-Cyclopropanedimethanol, 2,2-dimethyl- are also noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 180°C. Its solubility in various solvents makes it easy to handle and process in laboratory settings. Additionally, its low toxicity and environmental impact make it a preferred choice for many industrial applications.

In the pharmaceutical industry, 1,1-Cyclopropanedimethanol, 2,2-dimethyl- has shown promise as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Recent studies have demonstrated its potential as a precursor for developing new therapeutic agents. For instance, researchers at the University of California have reported the successful synthesis of a novel anti-inflammatory drug using this compound as a key intermediate.

Beyond pharmaceuticals, 1,1-Cyclopropanedimethanol, 2,2-dimethyl- has found applications in materials science. Its unique molecular structure makes it an excellent candidate for the development of advanced polymers and coatings. These materials exhibit enhanced mechanical properties and thermal stability due to the presence of the cyclopropane ring and hydroxymethyl groups. For example, a study published in the Journal of Polymer Science highlighted the use of this compound in the synthesis of high-performance polymer coatings for aerospace applications.

The environmental impact of 1,1-Cyclopropanedimethanol, 2,2-dimethyl- is another important consideration. Recent research has focused on developing sustainable methods for its production to minimize environmental footprint. Green chemistry principles have been applied to optimize synthetic routes and reduce waste generation. For instance, a team at MIT developed an efficient catalytic process that significantly reduces energy consumption and waste production during the synthesis of this compound.

In conclusion, 1,1-Cyclopropanedimethanol, 2,2-dimethyl- (CAS No. 39590-92-6) is a versatile compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides valuable functionalization points that enable its use in various chemical reactions and processes. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and engineers alike.